6-[2-(dimethylamino)-1,3-thiazol-4-yl]-3,4-dihydro-1H-quinolin-2-one

• IUPAC Name: 6-[2-(dimethylamino)-1,3-thiazol-4-yl]-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C14H15N3OS/c1-17(2)14-16-12(8-19-14)10-3-5-11-9(7-10)4-6-13(18)15-11/h3,5,7-8H,4,6H2,1-2H3,(H,15,18)
• InChI Key: CANXZZMFRROFNO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CS1)C2=CC3=C(C=C2)NC(=O)CC3
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol

Description

6-[2-(dimethylamino)-1,3-thiazol-4-yl]-3,4-dihydro-1H-quinolin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields. This compound belongs to the class of quinoline derivatives and is also known as DMTQ.

Mechanism of Action

The mechanism of action of 6-[2-(dimethylamino)-1,3-thiazol-4-yl]-3,4-dihydro-1H-quinolin-2-one is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. DMTQ has also been reported to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. This compound has been reported to induce oxidative stress and DNA damage in cancer cells. DMTQ has also been shown to inhibit the migration and invasion of cancer cells, indicating its potential use as an anti-metastatic agent.

Advantages and Limitations for Lab Experiments

The use of 6-[2-(dimethylamino)-1,3-thiazol-4-yl]-3,4-dihydro-1H-quinolin-2-one in lab experiments has several advantages. This compound exhibits high potency and selectivity towards cancer cells, making it an ideal drug candidate for cancer treatment. However, the synthesis of DMTQ can be challenging, and its stability in biological systems is not well understood.

Future Directions

There are several future directions for the study of 6-[2-(dimethylamino)-1,3-thiazol-4-yl]-3,4-dihydro-1H-quinolin-2-one. One of the most significant directions is the development of novel synthetic methods for the production of DMTQ. Additionally, further studies are needed to understand the stability of this compound in biological systems and its potential use in combination therapy for cancer treatment. The use of DMTQ in other fields, such as materials science and catalysis, also warrants further investigation.
Conclusion:
In conclusion, this compound is a promising compound that exhibits potent antitumor activity and has potential use in various scientific fields. The synthesis of DMTQ can be achieved through various methods, and its mechanism of action involves the induction of apoptosis and cell cycle arrest in cancer cells. Further studies are needed to explore the full potential of this compound and its applications in different fields.

Synthesis Methods

The synthesis of 6-[2-(dimethylamino)-1,3-thiazol-4-yl]-3,4-dihydro-1H-quinolin-2-one can be achieved through various methods. One of the most commonly used methods is the reaction of 2-aminothiazole with 3,4-dihydroquinolin-2-one in the presence of dimethylformamide and triethylamine. This method has been reported to yield high purity and good yield of the compound.

Scientific Research Applications

6-[2-(dimethylamino)-1,3-thiazol-4-yl]-3,4-dihydro-1H-quinolin-2-one has been extensively studied for its potential use in various scientific fields. One of the most significant applications of this compound is in the field of medicinal chemistry. Studies have shown that DMTQ exhibits potent antitumor activity and can be used as a potential drug candidate for the treatment of cancer.